Cas no 377047-38-6 (Pyrimidine,2-[1,1'-biphenyl]-3-yl-)

• Product Name: Pyrimidine,2-[1,1'-biphenyl]-3-yl-
• CAS No: 377047-38-6
• MF: C₁₆H₁₂N₂
• MW: 232.279883384705
• CID: 298184
• PubChem ID: 45117402
• Update Time: 2025-04-19

Pyrimidine,2-[1,1'-biphenyl]-3-yl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-[1,1'-biphenyl]-3-yl-
• Pyrimidine, 2-[1,1-biphenyl]-3-yl- (9CI)
• SCHEMBL9697154
• 2-(3-Biphenylyl)pyrimidine
• 377047-38-6
• 2-([1,1'-Biphenyl]-3-yl)pyrimidine

• Inchi： 1S/C16H12N2/c1-2-6-13(7-3-1)14-8-4-9-15(12-14)16-17-10-5-11-18-16/h1-12H
• InChI Key： CIHXPMHUOQCNHZ-UHFFFAOYSA-N
• SMILES： N1C=CC=NC=1C1=CC=CC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 232.10016
• Monoisotopic Mass: 232.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 898
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.9
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• PSA: 25.78